Cas no 2460755-83-1 (1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride)

• Product Name: 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride
• CAS No: 2460755-83-1
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• MDL: MFCD32703285
• CID: 5669898
• PubChem ID: 154852568
• Update Time: 2025-10-25

1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26978900
• Z4510486986
• 1',3'-dihydrospiro[cyclohexane-1,2'-inden]-3'-amine hydrochloride
• 2460755-83-1
• Spiro[1,3-dihydroindene-2,1'-cyclohexane]-1-amine;hydrochloride
• 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride

• MDL： MFCD32703285
• Inchi： 1S/C14H19N.ClH/c15-13-12-7-3-2-6-11(12)10-14(13)8-4-1-5-9-14;/h2-3,6-7,13H,1,4-5,8-10,15H2;1H
• InChI Key： CGNOQANTCGPDOT-UHFFFAOYSA-N
• SMILES： Cl.NC1C2C=CC=CC=2CC21CCCCC2

Computed Properties

• Exact Mass: 237.1284273g/mol
• Monoisotopic Mass: 237.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride

Introduction to 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride (CAS No. 2460755-83-1)

1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride (CAS No. 2460755-83-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its spirocyclic and indene structural motifs, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for further investigation in drug discovery, particularly in the quest to identify molecules with enhanced biological activity and improved pharmacokinetic profiles.

The chemical structure of 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride encompasses a spirocyclic core, which is a fused bicyclic system consisting of a cyclohexane ring and an indene ring connected at a single carbon atom. This spirocyclic arrangement imparts rigidity to the molecule, potentially influencing its binding affinity and selectivity when interacting with biological targets. Additionally, the presence of an amine functional group at the 3-position of the indene ring provides a site for further chemical modification, allowing for the exploration of diverse derivatives with tailored biological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional characteristics. These molecules often exhibit enhanced metabolic stability and better membrane permeability compared to their acyclic counterparts, making them attractive for oral administration. The spirocyclic core in 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride is particularly noteworthy for its potential to interact with biological macromolecules in a manner that could lead to high-affinity binding. This has sparked considerable interest in its potential as a lead compound for the development of drugs targeting various therapeutic areas.

One of the most compelling aspects of 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride is its potential application in the treatment of neurological disorders. The spirocyclic structure and amine moiety suggest that this compound may interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. Preliminary studies have indicated that derivatives of this class of compounds may exhibit properties such as receptor antagonism or agonism, which could be exploited for therapeutic benefit. For instance, compounds with similar structural motifs have shown promise in preclinical models as potential treatments for conditions like depression, anxiety, and cognitive dysfunction.

The indene ring in 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride also presents opportunities for further functionalization. Indene derivatives are known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. By leveraging the inherent versatility of the indene scaffold, researchers can design molecules that target specific disease pathways with high precision. The amine group further enhances this versatility by providing a handle for covalent bonding or further derivatization strategies.

From a synthetic chemistry perspective, 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride represents an intriguing challenge due to its complex structural framework. The synthesis of spirocyclic compounds often requires multi-step strategies involving careful control over reaction conditions to ensure regioselectivity and stereochemistry. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played crucial roles in facilitating the preparation of structurally sophisticated compounds like 1',3'-dihydrospirocyclohexane-1,2'-inden-3'-amine hydrochloride.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for both in vitro studies and potential clinical applications. Improved solubility can lead to better bioavailability and more effective drug delivery systems. Additionally, the salt form can stabilize the compound during storage and transportation, ensuring its integrity until it reaches the point of use.

In recent years, computational chemistry has emerged as a powerful tool for analyzing and predicting the properties of complex molecules like 1',3 '-dihydrospirocyclohexane - 1 , 2' - inden - 3' - amine hydrochloride . Molecular modeling techniques allow researchers to simulate interactions between this compound and biological targets at an atomic level. This approach has been instrumental in guiding experimental efforts by providing insights into binding modes and potential pharmacophores within the molecule. Such computational studies are often complemented by experimental validation through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The potential applications of 1',3 '-dihydrospirocyclohexane - 1 , 2' - inden - 3' - amine hydrochloride extend beyond neurological disorders . Its structural features also make it a viable candidate for addressing other therapeutic challenges , including inflammation , cancer , and infectious diseases . For example , spirocyclic indene derivatives have demonstrated anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes . Similarly , these compounds have shown promise as antitumor agents by interfering with key signaling pathways involved in cancer cell proliferation.

As research continues to uncover new biological functions associated with spirocyclic compounds , 1',3 '-dihydrospirocyclohexane - 1 , 2' - inden - 3' - amine hydrochloride is poised to play an important role in future drug development efforts . Its unique structural attributes offer a rich foundation for innovation , enabling scientists to design molecules with optimized pharmacological profiles . With ongoing advancements in synthetic chemistry , computational biology , and drug discovery technologies , this compound holds significant promise as a building block for next-generation therapeutics.